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Cas no 98-98-6 (Picolinic acid)

Picolinic acid (pyridine-2-carboxylic acid) is a heterocyclic organic compound with the molecular formula C₆H₅NO₂. It serves as a versatile chelating agent due to its ability to form stable complexes with metal ions, particularly zinc, iron, and copper. This property makes it valuable in nutritional supplements, agriculture (as a micronutrient carrier), and pharmaceutical applications. Picolinic acid also acts as an intermediate in organic synthesis, contributing to the production of herbicides, dyes, and coordination compounds. Its high purity and consistent quality ensure reliable performance in research and industrial processes. The compound is typically supplied as a white crystalline powder with good solubility in water and organic solvents.
Picolinic acid structure

Product Name:Picolinic acid

  • CAS No:98-98-6
  • CID:34994
  • MF:C6H5NO2
  • MDL:MFCD00006293
  • MW:123.109401464462
  • Update Time:2025-06-19

Chemical and Physical Properties

Picolinic acid Chemical and Physical Properties

Names and Identifiers
    • Picolinic acid
    • Pyridine-2-carboxylic acid
    • 2-Picolinic acid
    • 2-pyridinecarboxylic acid
    • PICOLINIC ACID(P)
    • Doripenem Condensation Compound
    • 2-acid pyridine
    • 2-Carboxypyridine
    • acidepicolique
    • Picolinic acid, 99% 25GR
    • alpha-Pyridinecarboxylic acid
    • alpha-pyridinecarboxylicacid
    • o-Pyridinecarboxylic acid
    • o-pyridinecarboxylicacid
    • Pyridinecarboxylic acid-(2)
    • Pyridine-carboxylique-2
    • PCL 016
    • 2-pyridine carboxylic acid
    • MLS001335932
    • CHEBI:28747
    • InChI=1/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)
    • 2-Picolate
    • F2191-0113
    • LS-96350
    • C9DF3EBC-98F0-4165-BE9A-92F8EE33CDBA
    • EN300-18459
    • s6249
    • alpha-Picolinic acid
    • 5-22-02-00003 (Beilstein Handbook Reference)
    • BP-13036
    • Q416682
    • P0421
    • FT-0608336
    • UNII-QZV2W997JQ
    • HY-I0660
    • 98-98-6
    • BCP26613
    • Tox21_202953
    • NSC 171
    • CHEMBL72628
    • Acide picolique [French]
    • 88161-53-9
    • pyridine carboxylic acid
    • pyridinium 2-carboxylate
    • Z57968195
    • AC-2105
    • 2-pyridincarboxylic acid
    • BRN 0109595
    • SY001169
    • SIOXPEMLGUPBBT-UHFFFAOYSA-
    • CAS-98-98-6
    • HMS2232K05
    • Tox21_112282_1
    • NSC21209
    • AB00685
    • Picolinic acid (PCL 016)
    • picolic acid
    • pyridine-carboxylic acid
    • a-Pyridinecarboxylic acid
    • Nikogamol
    • DTXCID5011903
    • .alpha.-Pyridinecarboxylic acid
    • 2-pyridine-carboxylic Acid
    • NSC 21209
    • NCI60_001382
    • NCGC00165993-01
    • EINECS 202-719-7
    • 2-Picolinic acid, Vetec(TM) reagent grade, 98%
    • NSC-171
    • 6PC
    • LS-2195
    • CS-D1196
    • picolinicacid
    • PICOLINIC ACID [MI]
    • Oprea1_485360
    • SCHEMBL36055
    • PS-4253
    • BP-21456
    • 2-picolic acid
    • Picolinic acid; (2-Pyridinecarboxylic acid)
    • 2-pyridine carboxic acid
    • W-100058
    • DTXSID7031903
    • QZV2W997JQ
    • STL164340
    • 32075-31-3
    • BDBM50000407
    • Phenyl-(2-pyridyl)acetonitrile
    • PYRIDINECARBOXYLIC ACID
    • picolinic-acid
    • pyridin-2-carboxylsyre
    • AKOS000119032
    • STR00111
    • TOS-BB-0927
    • SMR000814709
    • Acide picolique
    • A-Picolinic acid
    • CCRIS 8307
    • AI3-19242
    • NCGC00260499-01
    • Tox21_112282
    • NCGC00165993-02
    • 2-Picolinic acid, ReagentPlus(R), 99%
    • AM81303
    • MLS001335931
    • NSC171
    • 2-pyridinecarboxylate
    • Pyridine-carboxylique-2 [French]
    • Pyridine-A-carboxylic acid
    • Nicogamol
    • MFCD00006293
    • NS00014903
    • A15945
    • PLA
    • picolinate
    • MLSMR
    • Picolinic acid,99%
    • BRD-K60612034-001-07-9
    • SBI-0635136.0002
    • pyridine, 2-carboxy-
    • BRD-K60612034-001-08-7
    • DB-014967
    • MDL: MFCD00006293
    • Inchi: 1S/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)
    • InChI Key: SIOXPEMLGUPBBT-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC=N1)=O
    • BRN: 109595
Computed Properties
    • Exact Mass: 123.03200
    • Monoisotopic Mass: 123.032
    • Isotope Atom Count: 0
    • Hydrogen Bond Donor Count: 1
    • Hydrogen Bond Acceptor Count: 3
    • Heavy Atom Count: 9
    • Rotatable Bond Count: 1
    • Complexity: 114
    • Covalently-Bonded Unit Count: 1
    • Defined Atom Stereocenter Count: 0
    • Undefined Atom Stereocenter Count : 0
    • Defined Bond Stereocenter Count: 0
    • Undefined Bond Stereocenter Count: 0
    • Molecular Weight: 123.11
    • Surface Charge: 0
    • Tautomer Count: nothing
    • XLogP3: nothing
    • Topological Polar Surface Area: 50.2A^2
Experimental Properties
    • Color/Form: White or reddish needle like crystals
    • Density: 1.3147 (rough estimate)
    • Melting Point: 139-142 °C (lit.)
    • Boiling Point: 229.19°C (rough estimate)
    • Flash Point: 139°(232°F)
    • Refractive Index: 1.5423 (estimate)
    • PH: 3.1 (50g/l, H2O, 20℃)
    • Solubility: H2O: 50 mg/mL, clear
    • Water Partition Coefficient: 887 g/L (20 ºC)
    • PSA: 50.19000
    • LogP: 0.77980
    • Vapor Pressure: 0.0±0.6 mmHg at 25°C
    • Merck: 7403
    • pka: 1.07(at 25℃)
    • λmax: 265(EtOH)(lit.)
    • Solubility: Soluble in glacial acetic acid, almost insoluble in ether, chloroform and carbon disulfide.

Picolinic acid Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H302,H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: S26; S36; S33; S24/25
  • RTECS:TJ7344000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R22; R36; R36/37/38

Picolinic acid Customs Data

  • HS CODE:29333999
  • Customs Data:

    China Customs Code:

    29333999

Picolinic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium persulfate Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ;  12 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  12 h, 100 °C; 100 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines
Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  12 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines
Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium acetate ,  Hydrogen peroxide Catalysts: Acetone ,  Manganese perchlorate hexahydrate Solvents: Acetone ;  cooled; 16 h, rt
Reference
Manganese catalyzed cis-dihydroxylation of electron deficient alkenes with H2O2
Saisaha, Pattama; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4444-4450

Production Method 4

Reaction Conditions
1.1 Reagents: Dimethyldioxirane Solvents: Acetone
Reference
Dioxirane epoxidation of alkenes
Adam, Waldemar; et al, Organic Reactions (Hoboken, 2002, 61,

Production Method 5

Reaction Conditions
1.1
Reagents:
Hydrochloric acid
Solvents:
Ethanol

Water

12 h, 100 °C; 100 °C → rt
1.2
Reagents:
Sodium bicarbonate
Solvents:
Water

neutralized
Reference
ChemCatChem'Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines' Xu, Jun; et al, 2018 , vol.10(5), # 4 p.965-970

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium persulfate Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ;  12 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  12 h, 100 °C; 100 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
1.1 Reagents: Potassium persulfate Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ;  12 h, 50 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  12 h, 100 °C; 100 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of AnilinesCoordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines
Xu, Jun; et al Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  12 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines
Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium persulfate Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ;  12 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  12 h, 100 °C; 100 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines
Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Picolinic acid Raw materials

Picolinic acid Preparation Products

Picolinic acid Spectrogram

1HNMR 300 MHz 30% IN DMSO
1HNMR
13CNMR 100 MHz CDCl3
13CNMR
MS 300 MHz DMSO
MS

98-98-6 (Picolinic acid) Global Suppliers

Product Overview and Price Analysis

Picolinic acid (CAS 98-98-6) is a pyridine derivative and an isomer of nicotinic acid. It serves as a versatile organic compound and chelating agent, widely used in pharmaceuticals, agrochemicals, and as a precursor for metal complexes. Its unique structure makes it valuable in various chemical synthesis and industrial applications.

CAS no.98-98-6 comprehensive analysis

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Based on supplier data, picolinic acid prices vary significantly by purity, quantity, and supplier location. High-purity pharmaceutical-grade material commands a premium, while bulk industrial-grade is more cost-effective. Prices are influenced by raw material costs, production scale, and regional market dynamics.

The main factors affecting prices include:

  • Purity and grade (e.g., industrial vs. pharmaceutical).
  • Order quantity and packaging specifications.
  • Supplier location and associated logistics costs.
  • Fluctuations in key raw material (e.g., pyridine) prices.
  • Market demand from end-use sectors like pharmaceuticals.

High quality verification supplier (strong customization capability)

Suzhou Senfeida Chemical Co., Ltd

Suzhou Senfeida Chemical Co., Ltd

Gold Member
Audited Supplier Audited Supplier
江苏, CN
Suzhou Senfeida Chemical specializes in R&D, production, and distribution of chemical solvents, cleaners, and eco-friendly agents. Integrated with storage and logistics, it ensures timely delivery and serves over 260 clients across multiple industries.

(CAS:98-98-6)2-Picolinic acid

  • Order Number: sfd18144
  • Quantity: 200kg
  • Price ($): discuss personally
  • Stock Status: in Stock
  • Purity: 99.9%
  • Last Updated: Friday, 19 July
Tiancheng Chemical (Jiangsu) Co., Ltd

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member
Audited Supplier Audited Supplier
江苏, CN
Tiancheng Chemical is a high-tech enterprise specializing in R&D, production, and sales of eco-friendly fine chemicals, including UV resins and specialty solvents for electronics and new materials.

(CAS:98-98-6)PCL016

  • Order Number: LE14637;LE2463493;LE3336
  • Quantity: 25KG,200KG,1000KG
  • Price ($): discuss personally
  • Stock Status: in Stock
  • Purity: 99%
  • Last Updated: Friday, 20 June
YAN TAI LANG YU XIN CAI LIAO Technology Co., Ltd.

YAN TAI LANG YU XIN CAI LIAO Technology Co., Ltd.

Gold Member
Audited Supplier Audited Supplier
山东, CN
Yantai Langyu specializes in the R&D and production of high-purity pharmaceutical intermediates and fine chemicals, serving the global pharmaceutical industry.

(CAS:98-98-6)2-Picolinic acid

  • Order Number: LE072
  • Quantity: 1KG
  • Price ($): inquiry
  • Stock Status: inquiry
  • Purity: 99%
  • Last Updated: Tuesday, 16 September

Picolinic acid Research More >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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¥638.45 2023-03-15
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
P42800-500G
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500G
¥1440.75 2023-03-15
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
P42800-2KG
98-98-6
2KG
¥5629.75 2023-03-15
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
P42800-5KG
98-98-6
5KG
¥11730.33 2022-12-19

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (98-98-6) belongs is as follows:
Market category Market size Growth rate(CAGR) Main driving factors
Global Pyridine & Pyridine Derivative Market —— —— Demand from agrochemical and pharmaceutical industries.
Growth in vitamin B3 (niacin) production.
Global Fine Chemicals Market —— —— Increasing outsourcing of chemical synthesis.
R&D investment in novel drug development.
Chelating Agents Market —— —— Applications in water treatment and agriculture.
Demand for bio-based and specialty chelants.
Picolinic Acid Market (Estimated) —— —— Expanding applications in pharmaceutical intermediates.
Research into its role in metal metabolism and health.

Applications & Uses of Picolinic acid

Picolinic acid(Cas no 98-98-6) in Pharmaceutical Intermediates (Major Share)
Picolinic acid(Cas no 98-98-6) in Pharmaceutical Intermediates (Major Share)
Picolinic acid is a critical building block in synthesizing various pharmaceuticals. It acts as a precursor for drugs targeting neurological disorders, such as certain antiepileptics and agents for Parkinson's disease, due to its ability to form complexes that can cross the blood-brain barrier. Its chelating properties are exploited in developing metal-based therapeutics and diagnostics. Furthermore, it serves as an intermediate in manufacturing anti-tuberculosis drugs and other antimicrobial agents. The growing focus on targeted drug delivery and metallodrugs continues to drive its demand in this high-value sector.
Picolinic acid(Cas no 98-98-6) in Agrochemicals (Significant Share)
Picolinic acid(Cas no 98-98-6) in Agrochemicals (Significant Share)
In agrochemicals, picolinic acid is primarily used to synthesize herbicides, particularly as a key component in the production of picolinate ester herbicides like clopyralid and aminopyralid. These herbicides are highly effective against broadleaf weeds and are known for their selectivity and low application rates. The chelating ability of picolinic acid also contributes to the formulation of micronutrient fertilizers, enhancing plant uptake of essential metals like zinc and iron. With the global push for higher agricultural productivity and efficient weed management, demand from this sector remains steady and is a key market driver.
Picolinic acid(Cas no 98-98-6) in Chemical Synthesis & Chelation (Growing Share)
Picolinic acid(Cas no 98-98-6) in Chemical Synthesis & Chelation (Growing Share)
As a versatile chelating agent, picolinic acid forms stable complexes with various metal ions (e.g., zinc, chromium, manganese). This property is utilized in industrial processes such as metal extraction, electroplating baths, and as a stabilizer in polymers and fuels. In research and fine chemical synthesis, it is a valuable ligand for catalysis and a reagent for preparing other pyridine derivatives. Emerging applications include its use in nutritional supplements, exploring its role in zinc absorption, and in cosmetic formulations. This diverse utility across industrial and research fields underpins its stable market presence beyond core pharmaceutical and agrochemical uses.

98-98-6 (Picolinic acid) Related Products

Picolinic acid Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics
Production End
Major production is concentrated in China and India, leveraging cost-effective chemical synthesis capabilities.
Europe and North America host specialized, high-purity production for pharmaceutical applications.
Production capacity is often integrated with broader pyridine derivative manufacturing chains.
Consumption End
North America and Europe are leading consumers, driven by advanced pharmaceutical and agrochemical industries.
Asia-Pacific shows rapid consumption growth, fueled by expanding chemical and agrochemical production.
Demand is closely tied to regional agricultural practices and pharmaceutical R&D investment levels.
European Market
Characterized by stringent REACH regulations, favoring suppliers with full compliance documentation.
Demand focuses on high-purity grades for pharmaceutical and research applications.
Market maturity leads to stable demand with emphasis on quality and supply chain reliability.
Asia-Pacific Market
The fastest-growing market, with China as a major producer and consumer.
Price competition is intense, especially for industrial-grade material.
Increasing domestic pharmaceutical innovation is driving demand for higher-quality intermediates.

Safety and regulatory requirements

Hazard classification
CasNo 98-98-6 is classified as an irritant and may cause serious eye damage.
Irritation: Causes severe skin and eye irritation.
Health Hazard: May be harmful if swallowed or inhaled.
Environmental Hazard: Considered hazardous to the aquatic environment.
Storage and transportation requirements
Storage conditions: Store in a cool, dry, well-ventilated place away from incompatible materials.
Transportation classification: Not classified as dangerous goods for transport under most regulations (check specific purity).
Packaging requirements: Use tightly closed containers made of compatible materials (e.g., HDPE, glass).
Identification requirements: Label must include product identifier, hazard pictograms, signal word, and hazard statements.

Supply chain risk assessment

Geographic Concentration Risk
Production heavily reliant on Asia, particularly China, posing logistics and geopolitical risks.
Limited number of high-purity producers in Western regions creates dependency.
Regional disruptions (e.g., trade policies, plant outages) can significantly impact availability.
Compliance Risk
Must comply with diverse global regulations (REACH, TSCA, etc.), increasing complexity.
Suppliers lacking proper certifications pose significant procurement and usage risks.
Evolving environmental regulations may affect production processes and costs.
Technical Risk
Synthesis requires specialized knowledge of pyridine chemistry.
Quality consistency, especially for high-purity grades, can vary between suppliers.
Limited technical support from some suppliers may affect downstream application development.
Market Risk
Price volatility linked to pyridine (key raw material) market fluctuations.
Demand shifts in end-use sectors (e.g., herbicide market changes) affect stability.
Competition from alternative chelating agents or synthesis routes poses substitution risk.

Procurement Suggestions and Strategies

Supplier selection strategy
Top Choice: ——
Prioritize suppliers with a proven track record in producing high-purity picolinic acid, full regulatory compliance (e.g., REACH, cGMP if needed), and robust technical support. These suppliers ensure consistent quality, reliable documentation, and lower risk for critical applications like pharmaceuticals.

Alternative Option: ——
Consider established chemical distributors or manufacturers with good industry reputation and reliable supply chains. They may offer a balance between quality and cost, suitable for standard industrial applications where the highest purity is not the primary concern.

Cost Optimization: ——
For large-volume, non-critical applications, evaluate bulk suppliers from major producing regions. Focus on securing competitive pricing through long-term contracts, but conduct rigorous quality audits and secure samples for testing to mitigate risks associated with lower-cost options.

Procurement execution suggestions
Pre-Procurement Preparation:
Clearly define required purity, grade, and technical specifications.
Research and pre-qualify potential suppliers based on compliance and reputation.
Prepare a detailed request for quotation (RFQ) including all requirements.

Supplier Evaluation & Negotiation:
Request and review safety data sheets (SDS) and certificates of analysis (CoA).
Negotiate terms covering price, delivery, quality guarantees, and payment.
Consider ordering trial samples for in-house quality verification.

Order Fulfillment & Follow-up:
Confirm all shipping and hazardous material documentation is accurate.
Inspect goods upon arrival against the CoA and purchase specifications.
Maintain records for traceability and supplier performance evaluation.

Conclusion

Procurement of picolinic acid requires a strategic balance between quality, cost, and supply security. Prioritize suppliers with strong regulatory compliance and proven quality, especially for pharmaceutical applications. Diversify sources to mitigate geographic risks and establish long-term relationships with reliable partners. Rigorous specification definition, sample testing, and ongoing supplier evaluation are crucial for successful procurement.

Key points:
  • Prioritize supplier compliance and quality certification for critical applications.
  • Mitigate supply chain risks by diversifying sources beyond a single region.
  • Clearly define technical specifications and validate quality through sample testing.
  • Establish long-term agreements with key suppliers for better pricing and stability.